Cas no 87-99-0 (Xylitol)

• Product Name: Xylitol
• CAS No: 87-99-0
• MF: C₅H₁₂O₅
• MW: 152.145782470703
• MDL: MFCD00064292
• CID: 34444
• PubChem ID: 24902140
• Update Time: 2025-07-23

Xylitol Chemical and Physical Properties

Names and Identifiers

• Xylitol
• XYLIT
• XYLITE
• D-XYLITOL
• 1,2,3,4,5-PENTAHYDROXYPENTANE
• PENTANE-1,2,3,4,5-PENTOL
• XYLITOL(P)
• eutrit
• kannit
• Klinit
• Kylit
• Meso-X
• newtol
• Torch
• Xilite
• XYLITOL, CERTIFIED REFERENCE MATERIAL
• Xyliton
• Xylo-oligosaccharide
• 木糖醇
• ribitol
• adonitol
• Adonite
• Adonit
• D-ribitol
• Xyliton
• Xylite (sugar)
• 1,2,3,4,5-pentanepentol
• Xylisorb
• L-ribitol
• meso-xylitol
• meso-ribitol
• L-xylitol
• D-Adonitol
• (2R,3S,4S)-Pentane-1,2,3,4,5-pentaol
• (2R,3R,4S)-Pentane-1,2,3,4,5-pentaol
• (2R,3s,4S)-pentane-1,2,3,4,5-pentol
• 353ZQ9TVDA
• VCQ006KQ1E
• HEBKCHPVOIAQ
• DL-Xylitol
• C-Xylidex CR 16055
• E 967
• Fluorette
• Genencare XL
• MeSH ID: D014993
• NSC 25283
• Wood sugar alcohol
• X 0018
• Xivia CM 90
• Xylishine
• Xylisorb 300
• Xylisorb 700
• Xylit XC
• Xylitab 100
• Xylitab 300
• Xylitab DC
• Xylite P
• Xylitol C
• Xylitol CM 90
• Xylitol P
• xylo-Pentitol

• MDL： MFCD00064292
• Inchi： 1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2
• InChI Key： HEBKCHPVOIAQTA-UHFFFAOYSA-N
• SMILES： OCC(C(C(CO)O)O)O
• BRN： 1720523

Computed Properties

• Exact Mass: 152.06800
• Monoisotopic Mass: 152.068473
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Molecular Weight: 152.15
• XLogP3: -2.5
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: White cryst.
• Density: 1.515
• Melting Point: 94-97 °C (lit.)
• Boiling Point: 215~217℃
• Flash Point: 261.9 °C
• Refractive Index: 1.3920 (estimate)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: soluble
• PSA: 101.15000
• LogP: -2.94630
• Vapor Pressure: 2.47X10-3 mm Hg at 25 °C (est)
• Merck: 10085
• Sensitiveness: Hygroscopic
• Solubility: It is very soluble in water (about 160g/100ml) and slightly soluble in ethanol and methanol.

Xylitol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：ZF0800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in mice: approx 22 g/kg (Salminen)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols

Additional information on Xylitol

Xylitol and 87-99-0: Chemical Properties and Pharmaceutical Applications

Xylitol (CAS 87-99-0) is a naturally occurring sugar alcohol with the chemical formula C₅H₁₂O₅. It is widely recognized for its sweetening properties and low glycemic index, making it a popular alternative to sucrose in diabetic-friendly products. In the pharmaceutical industry, xylitol's hygroscopic nature and ability to inhibit bacterial growth, particularly Streptococcus mutans, have led to its incorporation in oral care products like toothpaste and mouthwash. Recent studies have also explored its potential in wound healing and anti-inflammatory applications, leveraging its ability to modulate cellular hydration and reduce oxidative stress. The compound's safety profile, approved by the FDA and EFSA, further underscores its versatility in biomedical formulations.

Xylitol (87-99-0) in Diabetes Management and Metabolic Research

With the global rise in diabetes prevalence, xylitol (87-99-0) has gained attention as a low-calorie sweetener that minimally impacts blood glucose levels. Research indicates that xylitol's insulin-independent metabolism makes it suitable for diabetic patients, reducing postprandial hyperglycemia. A 2022 meta-analysis highlighted its role in improving glycemic control and lipid profiles, with potential benefits in metabolic syndrome. Additionally, xylitol's prebiotic effects on gut microbiota, particularly Bifidobacterium species, align with current trends in microbiome therapeutics. Pharmaceutical companies are investigating xylitol-based sustained-release formulations for antidiabetic drugs, capitalizing on its stability and biocompatibility.

87-99-0 Xylitol in Oral Health and Antibacterial Mechanisms

The dental benefits of xylitol (87-99-0) are well-documented, with over 50 clinical trials validating its efficacy in caries prevention. Its mechanism involves disrupting the energy production of cariogenic bacteria, thereby reducing plaque formation and acid production. A 2023 study published in the Journal of Dental Research demonstrated xylitol's synergistic effects with fluoride, enhancing enamel remineralization. Beyond dentistry, xylitol's antimicrobial properties are being explored in nasal sprays and throat lozenges to combat respiratory pathogens. The compound's ability to inhibit biofilm formation has also spurred interest in medical device coatings, addressing hospital-acquired infections—a critical focus in post-pandemic healthcare innovation.

Xylitol (CAS 87-99-0) in Drug Delivery and Biocompatibility Studies

Recent advancements in drug delivery systems have highlighted xylitol's (87-99-0) role as a pharmaceutical excipient. Its high water solubility and non-toxicity make it ideal for lyophilized formulations and chewable tablets. A breakthrough 2021 study revealed xylitol's capacity to stabilize thermolabile biologics, such as mRNA vaccines, during storage. Furthermore, its mucoadhesive properties are leveraged in nasal and sublingual delivery platforms for rapid drug absorption. Biocompatibility studies, including ISO 10993 tests, confirm xylitol's safety in implants and tissue engineering scaffolds, aligning with the growing demand for bio-based materials in regenerative medicine.

Future Trends: Xylitol (87-99-0) in Functional Foods and Nutraceuticals

The intersection of food science and pharmacology has positioned xylitol (87-99-0) as a key ingredient in functional foods. Its synergy with polyphenols in berries and teas enhances antioxidant bioavailability, a trending topic in nutraceutical research. Market analysts project a 7.8% CAGR for xylitol in sports nutrition products, attributed to its electrolyte-stabilizing effects and rapid energy release. Emerging applications include xylitol-fortified plant-based dairy alternatives, addressing lactose intolerance while improving texture. Regulatory approvals for health claims, such as "dental caries risk reduction," further drive consumer demand, reflecting the compound's dual role as a food additive and therapeutic agent in preventive healthcare.